Cas no 1332529-71-1 (Oxalic acid;2-(pyridin-2-ylmethylamino)ethanesulfonamide)
Oxalic acid;2-(pyridin-2-ylmethylamino)ethanesulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 2-[(Pyridin-2-ylmethyl)amino]ethanesulfonamideoxalate
- 2-((Pyridin-2-ylmethyl)amino)ethanesulfonamide oxalate
- 2-[(pyridin-2-ylmethyl)amino]ethanesulfonamide oxalate
- 2-[(pyridin-2-ylmethyl)amino]ethanesulfonamide; oxalic acid
- Oxalic acid;2-(pyridin-2-ylmethylamino)ethanesulfonamide
-
- MDL: MFCD18205902
- Inchi: 1S/C8H13N3O2S.C2H2O4/c9-14(12,13)6-5-10-7-8-3-1-2-4-11-8;3-1(4)2(5)6/h1-4,10H,5-7H2,(H2,9,12,13);(H,3,4)(H,5,6)
- InChI Key: YSISDLNHTZFECH-UHFFFAOYSA-N
- SMILES: S(CCNCC1C=CC=CN=1)(N)(=O)=O.OC(C(=O)O)=O
Computed Properties
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 20
- Rotatable Bond Count: 6
- Complexity: 319
- Topological Polar Surface Area: 168
Oxalic acid;2-(pyridin-2-ylmethylamino)ethanesulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB407817-500 mg |
2-[(Pyridin-2-ylmethyl)amino]ethanesulfonamide oxalate |
1332529-71-1 | 500MG |
€254.60 | 2023-02-20 | ||
| abcr | AB407817-1 g |
2-[(Pyridin-2-ylmethyl)amino]ethanesulfonamide oxalate |
1332529-71-1 | 1g |
€322.50 | 2023-04-25 | ||
| abcr | AB407817-500mg |
2-[(Pyridin-2-ylmethyl)amino]ethanesulfonamide oxalate; . |
1332529-71-1 | 500mg |
€269.00 | 2025-04-21 | ||
| abcr | AB407817-1g |
2-[(Pyridin-2-ylmethyl)amino]ethanesulfonamide oxalate; . |
1332529-71-1 | 1g |
€317.00 | 2025-04-21 |
Oxalic acid;2-(pyridin-2-ylmethylamino)ethanesulfonamide Related Literature
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
Additional information on Oxalic acid;2-(pyridin-2-ylmethylamino)ethanesulfonamide
Market Research and Analysis Report on Oxalic Acid and 2-(pyridin-2-ylmethylamino)ethanesulfonamide in the Chemical-Biomedical Field
The chemical compounds oxalic acid ( CAS No. 1332529-71-1 ) and 2-(pyridin-2-ylmethylamino)ethanesulfonamide have garnered significant attention in recent years due to their diverse applications in the chemical, biomedical, and pharmaceutical industries. This report aims to provide a comprehensive analysis of the current market landscape, research advancements, and future prospects for these compounds.
Oxalic acid, a dicarboxylic acid, is widely utilized in various industrial processes, including metal surface treatment, dyeing, and pharmaceutical synthesis. Its role as a chelating agent makes it particularly valuable in the extraction and purification of metals. Recent studies have also explored its potential in biotechnological applications, such as biofilm disruption and antimicrobial activity.
On the other hand, 2-(pyridin-2-ylmethylamino)ethanesulfonamide is a more specialized compound with potential applications in drug design and development. Its structure suggests possible interactions with biological targets, making it a promising candidate for therapeutic agents. Researchers have investigated its pharmacokinetic properties and bioavailability, which are critical factors for its potential use in clinical settings.
The global demand for these compounds is driven by advancements in biotechnology, increasing pharmaceutical R&D activities, and the growing need for efficient metal extraction processes. Key markets include North America, Europe, and Asia-Pacific regions, with emerging economies showing rising interest in these chemicals due to their versatility.
From a supply chain perspective, several global manufacturers specialize in the production of oxalic acid and related derivatives. The competitive landscape is characterized by both established chemical giants and niche specialty chemical companies. In contrast, the production of 2-(pyridin-2-ylmethylamino)ethanesulfonamide is more concentrated among specialized fine chemical manufacturers catering to the pharmaceutical industry.
In terms of research and development, collaborations between academia and industry have been instrumental in advancing the understanding of these compounds' properties and applications. For instance, recent studies published in high-impact journals have explored novel synthetic pathways for oxalic acid derivatives and evaluated the biological activity of 2-(pyridin-2-ylmethylamino)ethanesulfonamide analogs.
The future outlook for these chemicals appears promising, with ongoing research focusing on enhancing their bioavailability, optimizing synthesis routes, and exploring new therapeutic applications. As the demand for innovative chemical solutions continues to grow across industries, oxalic acid and 2-(pyridin-2-ylmethylamino)ethanesulfonamide are likely to play increasingly significant roles in both established and emerging markets.
1332529-71-1 (Oxalic acid;2-(pyridin-2-ylmethylamino)ethanesulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)